Cas no 1622091-60-4 (Tert-butyl N-[[3-(aminomethyl)oxetan-3-yl]methyl]carbamate)

Tert-butyl N-[[3-(aminomethyl)oxetan-3-yl]methyl]carbamate structure
1622091-60-4 structure
Product Name:Tert-butyl N-[[3-(aminomethyl)oxetan-3-yl]methyl]carbamate
CAS No:1622091-60-4
MF:C10H20N2O3
MW:216.277402877808
MDL:MFCD30803341
CID:4702502
PubChem ID:135393221
Update Time:2024-11-04

Tert-butyl N-[[3-(aminomethyl)oxetan-3-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{[3-(aminomethyl)oxetan-3-yl]methyl}carbamate
    • Tert-butyl N-[[3-(aminomethyl)oxetan-3-yl]methyl]carbamate
    • 3-(Aminomethyl)-3-(Boc-aminomethyl)-oxetane
    • E80129
    • 1-[3-(Aminomethyl)oxetan-3-yl]-N-Boc-methanamine
    • 1622091-60-4
    • EN300-7059597
    • PS-20291
    • MFCD30803341
    • SY324042
    • tert-butylN-{[3-(aminomethyl)oxetan-3-yl]methyl}carbamate
    • CS-0119472
    • tert-Butyl ((3-(aminomethyl)oxetan-3-yl)methyl)carbamate
    • TERT-BUTYL N-([3-(AMINOMETHYL)OXETAN-3-YL]METHYL)CARBAMATE
    • MDL: MFCD30803341
    • Inchi: 1S/C10H20N2O3/c1-9(2,3)15-8(13)12-5-10(4-11)6-14-7-10/h4-7,11H2,1-3H3,(H,12,13)
    • InChI Key: IKOFBENHDYRWLW-UHFFFAOYSA-N
    • SMILES: O1CC(CN)(CNC(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 216.14739250g/mol
  • Monoisotopic Mass: 216.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.6
  • XLogP3: -0.3

Tert-butyl N-[[3-(aminomethyl)oxetan-3-yl]methyl]carbamate Pricemore >>

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Enamine
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